Cas no 54779-53-2 (6H-Pyrido[4,3-b]carbazol-9-amine,5,11-dimethyl-)

• Product Name: 6H-Pyrido[4,3-b]carbazol-9-amine,5,11-dimethyl-
• CAS No: 54779-53-2
• MF: C₁₇H₁₅N₃
• MW: 261.321103334427
• CID: 370309
• PubChem ID: 99172
• Update Time: 2025-04-19

6H-Pyrido[4,3-b]carbazol-9-amine,5,11-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrido[4,3-b]carbazol-9-amine,5,11-dimethyl-
• 9-Aminoellipticine
• 5,11-Dimethyl-6H-pyrido[4,3-b]carbazol-9-amine
• 5,11-dimethyl-6H-pyrido[4,3-b]carbazol-9-ylamine
• 9-Aminoellipticin
• ICIG-1089
• 626V38C3NM
• 6H-Pyrido[4,3-b]carbazol-9-amine, 5,11-dimethyl-
• 6H-Pyrido(4,3-b)carbazol-9-amine, 5,11-dimethyl-
• CCRIS 6481
• ICIG 1089
• BRN 0754366
• SCHEMBL3342543
• NSC 191345
• 5,11-Dimethyl-6H-pyrido(4,3-b)carbazol-9-amine
• DTXSID30970101
• NSC191345
• AMINOELLIPTICINE, 9-
• 54779-53-2
• NSC-191345

• Inchi： 1S/C17H15N3/c1-9-14-8-19-6-5-12(14)10(2)17-16(9)13-7-11(18)3-4-15(13)20-17/h3-8,20H,18H2,1-2H3
• InChI Key： PCLRPEZTOOYTNQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C2C(C)=C3C=NC=CC3=C(C)C1=2)N

Computed Properties

• Exact Mass: 261.12675
• Monoisotopic Mass: 261.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.1394 (rough estimate)
• Boiling Point: 394.58°C (rough estimate)
• Refractive Index: 1.6360 (estimate)
• PSA: 54.7
• LogP: 4.64950